Cas no 91719-61-8 (N-benzyl-2-(methylthio)pyrimidin-4-amine)

• Product Name: N-benzyl-2-(methylthio)pyrimidin-4-amine
• CAS No: 91719-61-8
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD10574959
• CID: 61527
• PubChem ID: 13680199
• Update Time: 2024-10-26

N-benzyl-2-(methylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(methylthio)pyrimidin-4-amine
• BENZYL-(2-METHYLSULFANYL-PYRIMIDIN-4-YL)-AMINE
• N-benzyl-2-methylsulfanylpyrimidin-4-amine
• 2-(Methylthio)-N-(phenylmethyl)-4-pyrimidinamine (ACI)
• Pyrimidine, 4-(benzylamino)-2-(methylthio)- (7CI)
• SB58100
• DTXSID10546560
• J-519822
• DB-079157
• N-BENZYL-2-(METHYLSULFANYL)PYRIMIDIN-4-AMINE
• CS-0319113
• 91719-61-8
• TD8030
• AS-64819
• C12H13N3S
• AKOS015998623

• MDL： MFCD10574959
• Inchi： 1S/C12H13N3S/c1-16-12-13-8-7-11(15-12)14-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,13,14,15)
• InChI Key： XKXIAFTYXCCCQG-UHFFFAOYSA-N
• SMILES： N1C(SC)=NC(NCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 231.08300
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.11000
• LogP: 2.88360

N-benzyl-2-(methylthio)pyrimidin-4-amine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers